Cas no 7234-11-9 (cholest-5-ene-3,23,25-triol)

cholest-5-ene-3,23,25-triol structure
cholest-5-ene-3,23,25-triol structure
Product Name:cholest-5-ene-3,23,25-triol
CAS No:7234-11-9
MF:C27H46O3
MW:418.652348995209
CID:1755053
PubChem ID:5249906
Update Time:2025-04-21

cholest-5-ene-3,23,25-triol Chemical and Physical Properties

Names and Identifiers

    • cholest-5-ene-3,23,25-triol
    • 7234-11-9
    • DTXSID20413219
    • Inchi: 1S/C27H46O3/c1-17(14-20(29)16-25(2,3)30)22-8-9-23-21-7-6-18-15-19(28)10-12-26(18,4)24(21)11-13-27(22,23)5/h6,17,19-24,28-30H,7-16H2,1-5H3
    • InChI Key: ULLLYVYLXPGRQM-UHFFFAOYSA-N
    • SMILES: OC1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(C)CC(CC(C)(C)O)O)CCC21

Computed Properties

  • Exact Mass: 418.34488
  • Monoisotopic Mass: 418.34469533g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 669
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • Density: 1.08
  • Boiling Point: 559.9°C at 760 mmHg
  • Flash Point: 236.4°C
  • Refractive Index: 1.549
  • PSA: 60.69
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